Cas no 59436-71-4 (2,5-Diazabicyclo[2.2.2]octane-2-carboxamide, N,N-diethyl-5-methyl-)

• Product Name: 2,5-Diazabicyclo[2.2.2]octane-2-carboxamide, N,N-diethyl-5-methyl-
• CAS No: 59436-71-4
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 1618419
• Update Time: 2024-09-13

2,5-Diazabicyclo[2.2.2]octane-2-carboxamide, N,N-diethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-2-carboxamide, N,N-diethyl-5-methyl-

• Inchi： 1S/C12H23N3O/c1-4-14(5-2)12(16)15-9-10-6-7-11(15)8-13(10)3/h10-11H,4-9H2,1-3H3
• InChI Key： DFNHUMUYIJANDK-UHFFFAOYSA-N
• SMILES： C12CCC(N(C)C1)CN2C(N(CC)CC)=O

Computed Properties

• Exact Mass: 225.18429

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 332.4±35.0 °C(Predicted)
• PSA: 26.79
• pka: 9.15±0.20(Predicted)